Cas no 2138124-39-5 (6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid)

• Product Name: 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid
• CAS No: 2138124-39-5
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 5879252
• PubChem ID: 165455755
• Update Time: 2025-05-19

6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138124-39-5
• EN300-746540
• 6-(chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid
• 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid

• Inchi： 1S/C11H12ClF2NO2/c1-3-6-5-8(11(12,13)14)15-7(4-2)9(6)10(16)17/h5H,3-4H2,1-2H3,(H,16,17)
• InChI Key： HAWBAPJEPBDLAV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=C(C(=O)O)C(CC)=N1)(F)F

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid

Comprehensive Overview of 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid (CAS No. 2138124-39-5)

6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid (CAS No. 2138124-39-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique chlorodifluoromethyl group, which enhances its reactivity and utility in synthetic chemistry. Its molecular structure, combining a diethylpyridine core with a carboxylic acid functionality, makes it a versatile intermediate for developing novel bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid as a key subject in modern research. Scientists are particularly intrigued by its potential role in designing enzyme inhibitors and metabolically stable drugs, addressing challenges like drug resistance and bioavailability. Recent studies highlight its relevance in crop protection formulations, where its structural motifs contribute to enhanced efficacy and environmental sustainability.

From a synthetic perspective, the chlorodifluoromethyl moiety in this compound offers distinct advantages for radical reactions and nucleophilic substitutions, aligning with the demand for greener and more efficient chemical processes. Researchers are also exploring its use in metal-organic frameworks (MOFs) and catalysis, leveraging its electron-withdrawing properties to optimize reaction outcomes. These applications resonate with the broader trends of sustainable chemistry and precision synthesis.

In the context of drug discovery, 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid is gaining attention for its potential to modulate biological targets such as kinases and G-protein-coupled receptors (GPCRs). Its carboxylic acid group facilitates salt formation and prodrug strategies, addressing solubility issues—a common hurdle in pharmaceutical development. This aligns with industry efforts to tackle undruggable targets and improve therapeutic indices.

Environmental and regulatory considerations further underscore the importance of this compound. Its fluorine-containing structure meets the demand for low-persistence agrochemicals, reducing ecological footprints while maintaining efficacy. Analytical methods like HPLC-MS and NMR spectroscopy are critical for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In summary, 6-(Chlorodifluoromethyl)-2,4-diethylpyridine-3-carboxylic acid (CAS No. 2138124-39-5) exemplifies the convergence of medicinal chemistry, material science, and green technology. Its multifaceted applications and structural ingenuity make it a compelling focus for researchers aiming to address global challenges in health, agriculture, and sustainability.